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CAS No.: 147919-60-6
Cat. No.: B114995
Get Quote
. J

As innovation in drug development continues to accelerate, the synthesis and analysis of novel
compounds are paramount. 6-Chloro-7-methylflavone, a halogenated flavonoid, represents a
class of molecules with significant research interest. However, ensuring the safety of laboratory
personnel is the foundational prerequisite for any successful research endeavor. This guide
provides a detailed operational plan for the safe handling and disposal of 6-Chloro-7-
methylflavone, grounded in established safety protocols and a deep understanding of the
compound's potential hazards.

Hazard Assessment: Understanding the Risks

While a specific Safety Data Sheet (SDS) for 6-Chloro-7-methylflavone is not readily
available, a comprehensive hazard assessment can be constructed by examining the
toxicological profiles of structurally similar flavonoid and halogenated aromatic compounds.
Flavonoids, as a class, are often associated with skin, eye, and respiratory irritation.[1] The
presence of a chlorine atom on the aromatic ring necessitates additional caution, as
halogenated organic compounds can present unique toxicological and disposal challenges.

Inferred Potential Hazards:
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 Skin Irritation: May cause redness and discomfort upon contact.[1]
e Serious Eye Irritation: Can cause significant eye irritation or damage.[1]
o Respiratory Irritation: Inhalation of dust or fumes may irritate the respiratory tract.[1]

o Environmental Hazard: Chlorinated organic compounds can be persistent in the environment
and require specialized disposal.[2]

This assessment mandates a stringent adherence to personal protective equipment (PPE)
protocols to mitigate exposure risks.

Personal Protective Equipment (PPE): Your First Line of
Defense

The Occupational Safety and Health Administration (OSHA) mandates the use of PPE to
protect against workplace hazards.[3][4] For handling 6-Chloro-7-methylflavone, a multi-
layered approach to PPE is essential.

The following table outlines the minimum required PPE for handling 6-Chloro-7-methylflavone
in a laboratory setting.
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Body Part

Required PPE

Standard/Specificat
ion

Rationale

Eyes/Face

Chemical Splash
Goggles & Face
Shield

ANSI Z87.1

Protects against
splashes of solutions
and airborne particles.
A face shield provides
an additional layer of
protection for the
entire face.[5][6]

Hands

Nitrile Gloves (double-

gloved)

ASTM D6319

Provides chemical
resistance. Double-
gloving is
recommended to
minimize the risk of
exposure due to tears

or punctures.[7]

Body

Fully-buttoned

Laboratory Coat

N/A

Protects skin and
personal clothing from

contamination.[6]

Respiratory

NIOSH-approved

Varies based on risk

Required when
handling the powder
outside of a certified

Respirator assessment chemical fume hood
or when there is a risk
of aerosolization.[6]
Protects feet from

Feet Closed-toe Shoes N/A spills and falling

objects.

The proper sequence of putting on (donning) and taking off (doffing) PPE is critical to prevent

cross-contamination.

Donning Sequence Diagram
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PPE Donning Workflow

PPE Doffing Workflow

Click to download full resolution via product page

Caption: Sequential process for correctly doffing PPE.

Engineering Controls: Minimizing Exposure at the
Source

Whenever possible, engineering controls should be the primary method of exposure reduction.

o Chemical Fume Hood: All weighing and handling of solid 6-Chloro-7-methylflavone and
preparation of its solutions must be conducted in a properly functioning and certified
chemical fume hood. [7]* Ventilation: Ensure adequate general laboratory ventilation to
prevent the accumulation of vapors.

Spill and Emergency Procedures

In the event of a spill, immediate and correct action is crucial.
» Small Spills (Solid):
o Alert personnel in the immediate area.

o Wearing appropriate PPE, gently cover the spill with an absorbent material to prevent dust
from becoming airborne.
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o Carefully sweep the material into a designated hazardous waste container.

o Small Spills (Liquid Solution):

[e]

Alert personnel in the immediate area.
o Wearing appropriate PPE, absorb the spill with a chemical spill kit absorbent.

o Place the contaminated absorbent into a designated hazardous waste container. * Large
Spills:

o Evacuate the laboratory immediately.
o Notify your institution's Environmental Health and Safety (EHS) department.
o Prevent entry to the contaminated area.

In case of personal exposure:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. [8]* Eye Contact: Immediately flush eyes with
a gentle stream of water for at least 15 minutes, holding the eyelids open. [8]* Inhalation:
Move to fresh air immediately. [8]* Ingestion: Do NOT induce vomiting. Rinse mouth with
water. [8] In all cases of personal exposure, seek immediate medical attention and provide
the medical personnel with as much information about the chemical as possible.

Waste Disposal: A Commitment to Environmental
Stewardship

As a chlorinated organic compound, 6-Chloro-7-methylflavone and any materials
contaminated with it are considered hazardous waste and must be disposed of accordingly.

o Halogenated Waste Stream: All waste containing 6-Chloro-7-methylflavone must be
collected in a designated, properly labeled "Halogenated Organic Waste" container. [9][10]*
Separate Waste Streams: Do not mix halogenated waste with non-halogenated organic
waste, as this significantly increases disposal costs and complexity. [9]* Solid Waste:
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Contaminated consumables such as gloves, absorbent pads, and weighing papers should
be collected in a separate, clearly labeled solid hazardous waste container.

o Container Management: Waste containers must be kept closed except when adding waste,
and they must be stored in a designated satellite accumulation area. [10][11] Waste
Management Decision Tree
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Caption: Decision-making workflow for proper waste segregation.
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All hazardous waste must be disposed of through your institution's certified hazardous waste

management program. This typically involves incineration at a permitted facility to ensure the

complete destruction of the chlorinated organic compounds, which are converted to less

harmful substances like hydrogen chloride that can be scrubbed from the emissions. [2]
[12]Never dispose of this chemical down the drain or in the regular trash. [7][9] By adhering to

these rigorous safety protocols, researchers can confidently work with 6-Chloro-7-

methylflavone, advancing scientific discovery while upholding the highest standards of

laboratory safety and environmental responsibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. merckmillipore.com [merckmillipore.com]

2. US4215095A - Process for the incineration of chlorinated organic materials - Google
Patents [patents.google.com]

¢ 3. Personal Protective Equipment - Standards | Occupational Safety and Health
Administration [osha.gov]

¢ 4. clarionsafety.com [clarionsafety.com]

e 5. Personal Protective Equipment for Laboratories | Environmental Health and Safety
[ehs.dartmouth.edu]

¢ 6. labequipmentdirect.com [labequipmentdirect.com]

e 7. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

¢ 8. file.medchemexpress.com [file.medchemexpress.com]

¢ 9. 7.2 Organic Solvents [ehs.cornell.edu]

¢ 10. braun.matse.illinois.edu [braun.matse.illinois.edu]

¢ 11. hazardouswasteexperts.com [hazardouswasteexperts.com]
¢ 12. tandfonline.com [tandfonline.com]

¢ To cite this document: BenchChem. [Mastering Safety: A Researcher's Guide to Handling 6-
Chloro-7-methylflavone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b114995/docs#mastering-safety-a-researcher-s-guide-
to-handling-6-chloro-7-methylflavone]

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b114995?utm_src=pdf-custom-synthesis#bc-rfq
https://www.merckmillipore.com/Web-CH-Site/it_IT/-/CHF/ShowDocument-File?ProductSKU=MDA_CHEM-841878&DocumentType=MSD&DocumentId=841878_SDS_IN_EN.PDF&DocumentUID=289346577&Language=EN&Country=IN&Origin=null
https://patents.google.com/patent/US4215095A/en
https://patents.google.com/patent/US4215095A/en
https://www.osha.gov/personal-protective-equipment/standards
https://www.osha.gov/personal-protective-equipment/standards
https://www.clarionsafety.com/blog/osha-ppe-standards-for-laboratories
https://ehs.dartmouth.edu/laboratory-research-safety/laboratory-safety/personal-protective-equipment-laboratories-0
https://ehs.dartmouth.edu/laboratory-research-safety/laboratory-safety/personal-protective-equipment-laboratories-0
https://labequipmentdirect.com/blogs/regulatory-and-compliance/osha-lab-safety-equipment
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://file.medchemexpress.com/batch_PDF/HY-N6630/6-Methylflavone-SDS-MedChemExpress.pdf
https://ehs.cornell.edu/book/export/html/1312
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.tandfonline.com/doi/pdf/10.1080/00022470.1965.10468336
https://www.benchchem.com/product/b114995/docs#mastering-safety-a-researcher-s-guide-to-handling-6-chloro-7-methylflavone
https://www.benchchem.com/product/b114995/docs#mastering-safety-a-researcher-s-guide-to-handling-6-chloro-7-methylflavone
https://www.benchchem.com/product/b114995/docs#mastering-safety-a-researcher-s-guide-to-handling-6-chloro-7-methylflavone
https://www.benchchem.com/product/b114995/docs#mastering-safety-a-researcher-s-guide-to-handling-6-chloro-7-methylflavone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114995?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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